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Get Quote

Topic: Biological Activity and Therapeutic Potential of the ApoE-Mimetic Peptide COG133

(ApoE residues 133–149) Sequence:LRVRLASHLRKLRKRLL

Executive Summary
The peptide sequence L-R-V-R-L-A-S-H-L-R-K-L-R-K-R-L-L, scientifically designated as

COG133 (or ApoE 133–149), is a biologically active fragment derived from the receptor-binding

domain of the human Apolipoprotein E (ApoE) holoprotein.[1] Unlike the full-length protein,

which has limited blood-brain barrier (BBB) permeability and potential isoform-specific toxicity

(e.g., ApoE4), this cationic, amphipathic peptide retains the potent neuroprotective and anti-

inflammatory properties of ApoE without the associated lipid-transport liabilities.

This technical guide dissects the peptide’s mechanism of action—specifically its interaction with

the SET protein/PP2A axis—and provides validated protocols for its synthesis, characterization,

and biological evaluation in neuroinflammatory models.

Part 1: Structural Biochemistry & Physicochemical
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To effectively utilize COG133, researchers must understand the structural determinants of its

activity.

Sequence Analysis
Primary Sequence: Leu-Arg-Val-Arg-Leu-Ala-Ser-His-Leu-Arg-Lys-Leu-Arg-Lys-Arg-Leu-Leu

Length: 17 Amino Acids[1][2]

Net Charge (at pH 7.0): +8 (Highly Cationic due to 5 Arginines and 2 Lysines).

Isoelectric Point (pI): ~12.5.

Hydropathy: Amphipathic nature, facilitating interaction with cell membranes and

hydrophobic pockets of receptor ligands.

Structural Conformation
In aqueous solution, COG133 is largely unstructured (random coil). However, upon interaction

with lipid bilayers or receptor mimics (such as trifluoroethanol or SDS micelles), it adopts a

distinct

-helical conformation. This structural transition is critical for its binding affinity to the Low-
Density Lipoprotein Receptor-Related Protein 1 (LRP1).

Technical Insight: The high density of cationic residues (R/K) allows the peptide to mimic the

"arginine-rich" motifs found in many cell-penetrating peptides (CPPs), granting it the intrinsic

ability to cross the BBB and cellular membranes via adsorptive endocytosis.

Part 2: Mechanism of Action (The SET/PP2A Axis)
The biological activity of COG133 extends beyond simple receptor binding. Its primary

therapeutic efficacy stems from an intracellular signaling cascade that modulates phosphatase

activity.
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The Signaling Cascade
Internalization: COG133 binds to LRP1 on the surface of neurons and microglia and is

internalized.

Target Engagement: Once intracellular, the peptide binds to the nuclear oncoprotein SET

(also known as I2PP2A).

PP2A Activation: Under pathological conditions, SET inhibits Protein Phosphatase 2A

(PP2A). COG133 sequesters SET, releasing PP2A from inhibition.[1]

Downstream Effects:

Microglia: Activated PP2A dephosphorylates I

B, preventing NF-

B translocation to the nucleus. This halts the "cytokine storm" (TNF-

, IL-6, NO).

Neurons: Activated PP2A dephosphorylates hyperphosphorylated Tau proteins, stabilizing

microtubules and preventing neurofibrillary tangle formation.

Visualization of Signaling Pathway
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Figure 1: The COG133 mechanism of action. The peptide acts as a SET antagonist, restoring

PP2A activity to quell inflammation and tauopathy.
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To ensure reproducibility (Trustworthiness), the following protocols utilize self-validating

controls.

Peptide Synthesis & Quality Control
Method: Solid-Phase Peptide Synthesis (SPPS) using Fmoc chemistry.

N-Terminal Modification: Acetylation (Ac-COG133) is recommended to increase resistance to

exopeptidases.

C-Terminal Modification: Amidation (-NH2) to mimic the native protein backbone charge.

Purification: Reverse-phase HPLC (C18 column).

Validation Step: Mass Spectrometry (ESI-MS). Expected Mass: ~2050 Da (depending on

counter-ions).

Critical Check: Purity must be >95% to avoid toxicity from incomplete synthesis fragments

(deletion sequences).

In Vitro Bioactivity Assay: Microglial NO Suppression
This assay validates the anti-inflammatory potency of the peptide.

Materials:

BV2 Murine Microglia cells.

Lipopolysaccharide (LPS).

Greiss Reagent (for Nitrite detection).

Protocol:

Seeding: Plate BV2 cells at

cells/well in 96-well plates. Incubate 24h.

Pre-treatment: Treat cells with COG133 (0.1, 1.0, 10
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M) for 1 hour.

Control A: Vehicle only (Negative Control).

Control B: Dexamethasone (Positive Control).

Stimulation: Add LPS (100 ng/mL) to all wells except "No Treatment" blank.

Incubation: Incubate for 24 hours at 37°C.

Detection: Transfer 50

L supernatant to a new plate. Add 50

L Sulfanilamide solution + 50

L NED solution (Greiss Reagent).

Readout: Measure Absorbance at 540 nm.

Calculation: Normalize to LPS-only control (100% inflammation).

Data Interpretation Table:

Treatment Group Concentration
Expected Nitrite
Level (%)

Interpretation

Media Only N/A < 5% Baseline

LPS Only 100 ng/mL 100% Full Activation

COG133 + LPS
1

M
60-70% Mild Suppression

COG133 + LPS
10

M
20-40% Potent Suppression

Scrambled Peptide
10

M
95-100% Specificity Check
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In Vivo TBI Model (Controlled Cortical Impact)
Subject: C57BL/6 Mice.

Injury: Moderate CCI (velocity 5 m/s, depth 1.0 mm).

Administration: Intravenous (IV) injection of COG133 (0.6 mg/kg or 2.0 mg/kg) at 30 minutes

and 24 hours post-injury.

Endpoint: Rotarod performance (motor function) and Morris Water Maze (memory) at days

1–7.

Part 4: Therapeutic Applications & Clinical
Relevance
Traumatic Brain Injury (TBI) & Hemorrhage
COG133 and its derivatives (e.g., CN-105) have shown efficacy in reducing cerebral edema

and improving functional outcomes in murine models of intracerebral hemorrhage (ICH). The

mechanism involves the preservation of the BBB integrity via downregulation of MMP-9.

Alzheimer’s Disease (AD)
By activating PP2A, COG133 directly addresses two hallmarks of AD:

Tauopathy: Reduces hyperphosphorylation.

Amyloid Beta: Reduces A

-induced glial activation.

Antimicrobial Potential
While primarily neuroprotective, the cationic nature of LRVRLASHLRKLRKRLL allows it to

disrupt bacterial membranes. Recent studies indicate activity against Mycobacterium

smegmatis (via ClpC ATPase interference), suggesting a dual-use potential in CNS infections.

Part 5: Visualization of Experimental Workflow
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Figure 2: Standardized workflow for the synthesis and biological validation of COG133.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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